Cas no 821768-52-9 (Benzoic acid, 2-[(2-hydroxypentadecyl)thio]-)
821768-52-9 structure
Product Name:Benzoic acid, 2-[(2-hydroxypentadecyl)thio]-
CAS No:821768-52-9
MF:C22H36O3S
MW:380.584445953369
CID:697591
PubChem ID:71419991
Update Time:2025-04-19
Benzoic acid, 2-[(2-hydroxypentadecyl)thio]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-[(2-hydroxypentadecyl)thio]-
- 2-(2-hydroxypentadecylsulfanyl)benzoic acid
- DTXSID90839205
- 821768-52-9
- 2-[(2-HYDROXYPENTADECYL)SULFANYL]BENZOIC ACID
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- Inchi: 1S/C22H36O3S/c1-2-3-4-5-6-7-8-9-10-11-12-15-19(23)18-26-21-17-14-13-16-20(21)22(24)25/h13-14,16-17,19,23H,2-12,15,18H2,1H3,(H,24,25)
- InChI Key: IPEHNPUPUFMCED-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1C(=O)O)CC(CCCCCCCCCCCCC)O
Computed Properties
- Exact Mass: 380.23851618g/mol
- Monoisotopic Mass: 380.23851618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 16
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8
- Topological Polar Surface Area: 82.8Ų
Benzoic acid, 2-[(2-hydroxypentadecyl)thio]- Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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